Cas no 1158737-79-1 (3-(propylsulfamoyl)benzamide)

• Product Name: 3-(propylsulfamoyl)benzamide
• CAS No: 1158737-79-1
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5954486
• PubChem ID: 44141453
• Update Time: 2025-05-19

3-(propylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(propylsulfamoyl)benzamide
• EN300-1453261
• 1158737-79-1
• 3-[(propylamino)sulfonyl]benzamide

• Inchi： 1S/C10H14N2O3S/c1-2-6-12-16(14,15)9-5-3-4-8(7-9)10(11)13/h3-5,7,12H,2,6H2,1H3,(H2,11,13)
• InChI Key： MYLVYLKUWKOXDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(N)=O)C=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(propylsulfamoyl)benzamide

Introduction to 3-(propylsulfamoyl)benzamide (CAS No. 1158737-79-1)

3-(propylsulfamoyl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1158737-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of 3-(propylsulfamoyl)benzamide consists of a benzamide moiety linked to a propylsulfamoyl group, which contributes to its unique chemical properties and reactivity. The benzamide moiety is known for its role in drug design due to its ability to form hydrogen bonds, enhancing the solubility and bioavailability of associated molecules. Meanwhile, the propylsulfamoyl group introduces a sulfonamide functionality, which is often associated with antimicrobial, anti-inflammatory, and anticancer properties.

The synthesis of 3-(propylsulfamoyl)benzamide involves multi-step organic reactions, typically starting from commercially available precursors such as benzoic acid derivatives and propylsulfonyl chloride. The introduction of the sulfamoyl group into the benzamide backbone requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to optimize the synthesis pathway. These methods not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In recent years, 3-(propylsulfamoyl)benzamide has been studied for its potential applications in medicinal chemistry. The sulfonamide moiety is a key pharmacophore in many drugs, contributing to their binding affinity and efficacy. Researchers have explored its derivatives as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes, obesity, and cancer. For instance, modifications of the propylsulfamoyl group have been investigated to enhance metabolic stability and target specificity. Computational modeling and high-throughput screening have accelerated the discovery of novel derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of 3-(propylsulfamoyl)benzamide is its role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with fewer side effects. The benzamide moiety in 3-(propylsulfamoyl)benzamide provides a scaffold for designing such inhibitors due to its ability to interact with the ATP-binding site of kinases. Preclinical studies have demonstrated promising results in inhibiting proliferation in cancer cell lines, suggesting its potential as a lead compound for further development.

The pharmacological profile of 3-(propylsulfamoyl)benzamide has been further explored through structural-activity relationship (SAR) studies. These studies involve systematic modifications of the molecular structure to evaluate changes in biological activity. For example, replacing the propyl group with other alkyl chains or aromatic rings has revealed insights into how structural features influence binding affinity and metabolic stability. Such findings are critical for optimizing drug candidates before they enter clinical trials.

Another area where 3-(propylsulfamoyl)benzamide has shown promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Sulfonamides have long been recognized for their anti-inflammatory properties due to their ability to modulate cytokine production and inhibit inflammatory enzymes such as COX-2 and LOX-5. Studies indicate that derivatives of 3-(propylsulfamoyl)benzamide may exhibit similar effects by interacting with key inflammatory pathways.

The chemical stability and solubility of 3-(propylsulfamoyl)benzamide are also important considerations in drug development. The presence of both polar functional groups (hydroxyl in benzene ring and sulfonamide group) allows for good solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms. However, ensuring long-term stability under storage conditions remains a challenge that requires careful optimization during development.

Recent advancements in analytical techniques have enabled more detailed characterization of 3-(propylsulfamoyl)benzamide. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide insights into its molecular structure and interactions with biological targets. These tools are essential for confirming the identity of synthesized compounds and understanding their mechanism of action at the molecular level.

The future direction of research on 3-(propylsulfamoyl)benzamide includes exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzamide moiety has been implicated in modulating neurotransmitter systems, making it an attractive scaffold for developing neuroprotective agents. Preclinical studies are ongoing to evaluate whether derivatives of this compound can slow down disease progression by inhibiting pathological processes associated with these conditions.

In conclusion,3-(propylsulfamoyl)benzamide (CAS No. 1158737-79-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it suitable for developing kinase inhibitors, anti-inflammatory agents, and neuroprotective drugs. Continued investigation into its biological activities and synthetic modifications will likely uncover new therapeutic opportunities across multiple disease areas.